Cas no 5623-26-7 (alpha-Hydroxy-alpha-methylbenzyl phenyl ketone)

alpha-Hydroxy-alpha-methylbenzyl phenyl ketone Properties

Names and Identifiers

• alpha-Hydroxy-alpha-methylbenzyl phenyl ketone
• alpha-Methylbenzoin
• 2-hydroxy-1,2-diphenylpropan-1-one
• 1,2-diphenyl-2-hydroxypropanone
• 2-hydroxy-1,2-diphenyl-1-propanone
• 2-hydroxy-1,2-diphenyl-propan-1-one
• 2-hydroxy-1-oxo-1,2-diphenyl-propane
• 2-Hydroxy-2-methyl-1,2-diphenylethanone
• FT-0622162
• NSC-401759
• NSC401759
• .alpha.-Hydroxy-.alpha.-methylbenzyl phenylketone
• EN300-18537023
• SCHEMBL58021
• alpha -Hydroxy- alpha -methylbenzyl phenyl ketone
• MLS003171508
• NSC 401759
• DTXSID20322650
• SMR001875393
• CHEMBL2137932
• 5623-26-7
• .alpha.-Hydroxy-.alpha.-methylbenzyl phenyl ketone
• alpha-methyl-benzoin
• AKOS024318929
• ALPHA-HYDROXY-ALPHA-METHYLBENZYL PHENYL KETONE
• AD-266/41884765
• G30621
• +Expand

• MDL： MFCD00051804
• InChIKey： DIVXVZXROTWKIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O2/c1-15(17,13-10-6-3-7-11-13)14(16)12-8-4-2-5-9-12/h2-11,17H,1H3
• SMILES： CC(C1=CC=CC=C1)(C(=O)C2=CC=CC=C2)O
• BRN： 2049961

Computed Properties

• Exact Mass: 226.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.099
• Heavy Atom Count: 17
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.77700
• PSA: 37.30000
• Refractive Index: 1.592
• Boiling Point: 373.1°Cat760mmHg
• Melting Point: 66-67°C
• Flash Point: 159.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.151